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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the effective use of the ContraCon™
90°C moist heat decontamination cycle, a feature of Thermo Scientific™ Heracell™ CO2
incubators, for routine cell culture maintenance. Adherence to these guidelines will aid in
preventing microbial contamination, ensuring the integrity of cell cultures, and maintaining
experimental reproducibility.

Introduction

Maintaining aseptic conditions is paramount in cell culture to prevent contamination by
bacteria, fungi, and mycoplasma. The Thermo Scientific™ ContraCon™ decontamination
cycle is an automated, on-demand solution that eradicates these contaminants from the
incubator's interior surfaces. This process utilizes moist heat at 90°C to achieve a high level of
sterilization, providing a reliable method for routine incubator cleaning and decontamination,
thus safeguarding valuable cell cultures.[1][2]

Principle of ContraCon Decontamination

The ContraCon cycle employs a combination of elevated temperature and high humidity to
effectively eliminate microbial contaminants. The 90°C moist heat penetrates and denatures
the cellular proteins of bacteria, fungi, and spores, leading to their inactivation.[1][2] This
method offers a significant advantage over dry heat, as the moisture facilitates heat transfer
and is more effective at lower temperatures. The automated nature of the cycle ensures a
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standardized and thorough decontamination of the entire chamber, including hard-to-reach

areas.[1]

Quantitative Data Summary

The effectiveness of the ContraCon decontamination cycle has been validated against

common and resilient microbial contaminants. The following table summarizes the key

quantitative parameters and performance data.

Parameter Value Source

Decontamination Temperature 90°C [1][2]

_ Approximately 9 to 25 hours
Cycle Duration [3]
(model dependent)

) 300 - 350 mL of distilled or
Required Water Volume o [2]
deionized water

Log Reduction of Aspergillus
: >5.2
niger

Log Reduction of Bacillus
- >5.2
subtilis spores

Experimental Protocols
Materials

Thermo Scientific™ Heracell™ CO2 incubator equipped with the ContraCon™
decontamination cycle

Distilled or deionized water

Appropriate personal protective equipment (PPE)

70% ethanol or other suitable laboratory disinfectant

Lint-free sterile wipes
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Recommended Frequency for Routine Maintenance

The frequency of performing the ContraCon decontamination cycle depends on the
laboratory's workflow and the sensitivity of the cultured cells. A general recommendation is to
run the cycle every 4 to 6 weeks as part of a comprehensive routine maintenance schedule.
However, it should be performed more frequently if:

o Contamination is suspected or has been detected in the incubator.
e Anew, sensitive, or long-term cell culture project is being initiated.

e The incubator has been serviced or moved.

Step-by-Step Protocol for ContraCon Decontamination

Preparation:

e Schedule the Decontamination: Plan the decontamination for a time that will minimize
disruption to laboratory work, such as overnight or over a weekend, as the cycle can take
several hours to complete.

» Remove all Cultures and Materials: Carefully transfer all cell cultures, media, and other
materials to a separate, clean, and validated incubator.

» Remove Interior Components: Take out all removable interior components, including shelves,
shelf supports, and the water pan (if applicable).

o Manual Cleaning of Components: Thoroughly clean the removed components with a
laboratory-grade disinfectant followed by rinsing with sterile distilled or deionized water.
Alternatively, these components can be autoclaved if they are autoclavable.

o Manual Cleaning of the Incubator Interior: Wipe down the interior surfaces of the incubator
chamber with 70% ethanol or another appropriate disinfectant using lint-free sterile wipes.
Pay special attention to corners and gaskets.

o Reassemble the Interior: Place the cleaned and dried interior components back into the
incubator.
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Initiating the ContraCon Cycle:

o Add Water: Pour 350 mL of sterile distilled or deionized water directly into the designated
water reservoir at the bottom of the incubator chamber.

o Close the Doors: Securely close both the inner glass door and the outer door of the
incubator.

o Activate the ContraCon Cycle: On the incubator's control panel, navigate to the
decontamination cycle option, often labeled "ContraCon" or a similar symbol. Press the start
button to initiate the cycle. An indicator light or message will confirm that the cycle has
begun.

» Do Not Open the Incubator: Once the cycle has started, the incubator door will lock and
should not be opened until the cycle is complete. The incubator will heat to 90°C, hold the
temperature with high humidity for a prolonged period, and then cool down.

Post-Decontamination:

e Cycle Completion: The incubator's display will indicate when the decontamination cycle is
finished and the chamber has cooled to a safe temperature.

o Prepare for Re-introduction of Cultures: Wipe down the interior of the chamber with a sterile
lint-free cloth to remove any residual condensation.

» Refill Humidity Pan (if applicable): If your cell culture requires humidification, fill the water
pan with fresh sterile distilled or deionized water.

o Equilibrate the Incubator: Allow the incubator's temperature and CO2 levels to stabilize to the
desired setpoints for your cell cultures. This may take several hours.

e Re-introduce Cultures: Once the incubator environment has stabilized, you can safely return
your cell cultures to the decontaminated incubator.

Visualizations
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ContraCon Decontamination Workflow
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Caption: Workflow for ContraCon Decontamination.
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Role of ContraCon in Contamination Prevention
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Caption: ContraCon's Role in Contamination Control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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